Cas no 55153-25-8 (Benzoic acid, 2-chloro-, 2-oxo-2-phenylethyl ester)

• Product Name: Benzoic acid, 2-chloro-, 2-oxo-2-phenylethyl ester
• CAS No: 55153-25-8
• MF: C₁₅H₁₁ClO₃
• MW: 274.699043512344
• CID: 1591974
• PubChem ID: 569905
• Update Time: 2025-04-21

Benzoic acid, 2-chloro-, 2-oxo-2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-, 2-oxo-2-phenylethyl ester
• 2-Chlorobenzoic acid phenacyl ester
• PJDHJMFVDKHUJD-UHFFFAOYSA-N
• 55153-25-8
• phenacyl 2-chlorobenzoate
• CCG-530
• DB-313869
• 2-Oxo-2-phenylethyl 2-chlorobenzoate

• Inchi： 1S/C15H11ClO3/c16-13-9-5-4-8-12(13)15(18)19-10-14(17)11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： PJDHJMFVDKHUJD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(=O)OCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 274.03973
• Monoisotopic Mass: 274.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37